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Compound of Interest

Compound Name:
1-Adamantan-1-yl-4,4,4-trifluoro-

butane-1,3-dione

CAS No.: 758709-48-7

Cat. No.: B1280357

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The rigid, lipophilic, and three-dimensional structure of the adamantane cage has made it a

privileged scaffold in medicinal chemistry. Its incorporation into various molecules has led to the

development of successful drugs across multiple therapeutic areas by enhancing properties

such as metabolic stability, binding affinity, and bioavailability. This guide provides a

comparative analysis of the structure-activity relationships (SAR) of adamantane derivatives,

supported by experimental data, to inform future drug design and development.

Antiviral Activity: Targeting the Influenza A M2
Proton Channel
Adamantane derivatives were among the first clinically successful antiviral drugs, primarily

targeting the M2 proton channel of the influenza A virus, which is essential for viral uncoating.
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Comparative Efficacy of Antiviral Adamantane
Derivatives
The primary aminoadamantanes, amantadine and rimantadine, have been cornerstones of

influenza A treatment. However, the emergence of resistant strains has driven the development

of new derivatives.

Derivative
Modification
from
Amantadine

Virus Strain IC50 (µM) Reference

Amantadine -
Influenza A

(H3N2)
~1.3 [1]

Rimantadine
α-methyl

substitution

Influenza A

(H3N2)
~0.18 [1]

2-Amantadine
Amino group at

C2 position
Influenza A

Significantly less

potent than

amantadine

[1]

2-Rimantadine
Amino group at

C2, α-methyl
Influenza A

7.9x more potent

than amantadine
[1]

N-methyl-spiro-

adamantane-

pyrrolidine

Spiro-pyrrolidine

at C2

Influenza A2

(Japan)

~3x more active

than amantadine

(in vivo)

[1]

Amantadine

Derivative 4A

(Structure not

specified)
HCoV-229E 641.65 [2]

Key SAR Insights:

The position of the amino group is critical; a C-2 substitution in amantadine reduces activity,

whereas in rimantadine, it enhances potency.[1]

The α-methyl group in rimantadine generally increases potency compared to amantadine.[1]

[3]
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N-alkylation of the amino group can have varied effects; N-methylation of some derivatives

leads to a dramatic reduction in activity.[1]

Spiro-adamantane derivatives have shown promising activity, suggesting that modifications

at the C-2 position can be beneficial.[1]

Experimental Protocol: Plaque Reduction Assay
The plaque reduction assay is a standard method to determine the antiviral efficacy of a

compound.

Principle: This assay measures the ability of a compound to inhibit the formation of plaques

(areas of virus-induced cell death) in a monolayer of host cells.

Procedure:

Cell Seeding: Plate a monolayer of susceptible host cells (e.g., Madin-Darby Canine Kidney -

MDCK cells for influenza) in multi-well plates and incubate until confluent.

Virus Inoculation: Infect the cell monolayers with a known concentration of the virus for a set

adsorption period.

Compound Treatment: Remove the virus inoculum and overlay the cells with a semi-solid

medium (e.g., agarose) containing serial dilutions of the adamantane derivative.

Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-3 days

for influenza).

Plaque Visualization: Fix the cells and stain with a dye (e.g., crystal violet) that stains viable

cells. Plaques appear as clear zones against a stained background.

Data Analysis: Count the number of plaques in each well. The IC50 value is the

concentration of the compound that reduces the number of plaques by 50% compared to the

virus control.

Diagram of the M2 Proton Channel Inhibition by Adamantane Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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